Cas no 88721-64-6 (3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-)
88721-64-6 structure
Product Name:3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
CAS No:88721-64-6
MF:C8H11NO2
MW:153.178442239761
CID:710022
PubChem ID:45083802
Update Time:2025-04-19
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-
- 3-Isoxazolecarboxaldehyde, 5-(1,1-dimethylethyl)- (9CI)
- 5-(1,1-dimethylethyl)-3-Isoxazolecarboxaldehyde
- Z1255497510
- 5-TERT-BUTYL-1,2-OXAZOLE-3-CARBALDEHYDE
- RALYCNUPYDXZFQ-UHFFFAOYSA-N
- SCHEMBL3766987
- FT-0752860
- 5-(tert-butyl)isoxazole-3-carbaldehyde
- 88721-64-6
- 5-t-butyl-isoxazole-3-carbaldehyde
- EN300-1154368
-
- Inchi: 1S/C8H11NO2/c1-8(2,3)7-4-6(5-10)9-11-7/h4-5H,1-3H3
- InChI Key: RALYCNUPYDXZFQ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C=O)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 153.079
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
- XLogP3: 1.9
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM362963-1g |
5-(tert-Butyl)isoxazole-3-carbaldehyde |
88721-64-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-1154368-0.05g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.05g |
$238.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.1g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.1g |
$355.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.25g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.25g |
$509.0 | 2023-06-09 | |
| Enamine | EN300-1154368-0.5g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 0.5g |
$803.0 | 2023-06-09 | |
| Enamine | EN300-1154368-1.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 1g |
$1029.0 | 2023-06-09 | |
| Enamine | EN300-1154368-2.5g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 2.5g |
$2014.0 | 2023-06-09 | |
| Enamine | EN300-1154368-5.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 5g |
$2981.0 | 2023-06-09 | |
| Enamine | EN300-1154368-10.0g |
5-tert-butyl-1,2-oxazole-3-carbaldehyde |
88721-64-6 | 95% | 10g |
$4421.0 | 2023-06-09 | |
| Aaron | AR00H4X1-50mg |
3-Isoxazolecarboxaldehyde, 5-(1,1-dimethylethyl)- (9CI) |
88721-64-6 | 95% | 50mg |
$353.00 | 2025-02-14 |
3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
88721-64-6 (3-Isoxazolecarboxaldehyde,5-(1,1-dimethylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk